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Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 3-Fluoroisonicotinaldehyde, including detailed operational and disposal plans.

Chemical Properties and Hazards

3-Fluoroisonicotinaldehyde (CAS RN: 40273-47-0, Molecular Formula: CeH4FNO) is a light
yellow to yellow liquid.[1] It is classified as a combustible liquid with a flash point of 67°C
(152.6°F).[2] The compound presents several health hazards: it is harmful if swallowed, causes
skin and eye irritation, may lead to an allergic skin reaction, and can cause respiratory irritation.

[1][2]

Hazard Classifications

Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Eye Irritation Category 2
Skin Sensitization Category 1
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 3-

Fluoroisonicotinaldehyde. The following table summarizes the recommended PPE.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3]

Protects against splashes of
the liquid and potential vapors
which can cause serious eye
irritation.[2] Safety glasses
alone do not offer adequate
protection from chemical

splashes.[3]

Hand Protection

Chemically resistant gloves.
Butyl rubber or neoprene
gloves are recommended for

handling aldehydes.[4]

Prevents skin contact, which
can cause irritation and
potential allergic reactions.[2]
The choice of glove material
should be based on chemical
compatibility and resistance to

permeation.[4][5]

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

[3][6]

Provides a barrier against
accidental spills and splashes.
Flame-resistant material is
recommended due to the
combustible nature of the

chemical.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[6] If there is a risk of
inhalation outside of a fume
hood, a NIOSH-approved
respirator with organic vapor
cartridges (e.g., N95) should
be used.[2]

Minimizes the inhalation of
vapors, which can cause

respiratory tract irritation.[1][2]
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Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
o Ensure that a certified chemical fume hood is operational before starting any work.[6]
» Confirm that an eyewash station and safety shower are readily accessible and unobstructed.

» Remove all potential ignition sources from the work area, such as open flames, hot plates,
and spark-producing equipment.[2][6]

o Assemble all necessary equipment and reagents before handling the chemical.
2. Handling Procedure:
e Don the appropriate PPE as outlined in the table above.

e Conduct all transfers and manipulations of 3-Fluoroisonicotinaldehyde within the chemical
fume hood to control vapor exposure.[6]

e Use bottle carriers when transporting glass containers of the chemical.

» When transferring the liquid, do so slowly and carefully to avoid splashing. For transfers
between metal containers, ensure they are bonded and grounded to prevent static
discharge.[6]

» Keep containers tightly closed when not in use to minimize the release of vapors.[6]
3. Storage:

o Store 3-Fluoroisonicotinaldehyde in a cool, dry, and well-ventilated area away from heat
and direct sunlight.[1]

o Keep the container tightly sealed and store in a dark place.[1]

o Store in a designated flammable liquids storage cabinet.[6]
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e Ensure segregation from incompatible materials such as strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.

Emergency Procedures
Spill Response:
e Minor Spill (<100 mL in a fume hood):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material like
vermiculite or sand.

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealed container for hazardous waste disposal.

o Decontaminate the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must also be disposed of as hazardous waste.

e Major Spill (>100 mL or outside a fume hood):
o Evacuate the laboratory immediately and alert others.

If the substance is volatile or flammable, turn off all ignition sources if it is safe to do so.

[¢]

[¢]

Close the laboratory door to contain the spill.

o

Contact your institution's Environmental Health and Safety (EHS) department and
emergency services.

o

Do not attempt to clean up a major spill unless you are trained and equipped to do so.
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If irritation persists, seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.

Disposal Plan

As a fluorinated organic compound, 3-Fluoroisonicotinaldehyde is classified as a
halogenated organic waste. It is crucial to segregate this waste stream from non-halogenated
organic waste.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect all waste containing 3-Fluoroisonicotinaldehyde, including contaminated
disposables (e.g., gloves, absorbent pads), in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The label should explicitly state "Halogenated Organic Waste" and list "3-
Fluoroisonicotinaldehyde" as a component.

o Do not mix halogenated waste with non-halogenated waste streams.[7]
o Waste Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be away from general work areas and incompatible materials.

» Final Disposal:
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o Arrange for the pickup and disposal of the halogenated waste through your institution's
licensed hazardous waste management service.

o The primary disposal method for halogenated organic compounds is typically high-
temperature incineration at a permitted facility.

Below is a workflow diagram for the safe handling and disposal of 3-
Fluoroisonicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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